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Introduction
YK11, also known as (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-

4,20-diene-21-carboxylic acid methyl ester, is a synthetic steroidal selective androgen receptor

modulator (SARM).[1][2] Unlike traditional anabolic steroids, YK11 exhibits a unique dual

mechanism, acting as a partial agonist of the androgen receptor (AR) and as a potent

myostatin inhibitor.[1][3] Myostatin is a protein that negatively regulates muscle growth; its

inhibition can lead to significant muscle hypertrophy.[3][4] YK11 is believed to exert its

myostatin-inhibiting effects by increasing the expression of Follistatin (Fst), a natural antagonist

of myostatin.[4][5] This unique mode of action makes YK11 a compound of significant interest

for studying the molecular mechanisms of muscle regeneration and for the potential

development of therapeutics for muscle-wasting diseases.[6]

Proposed Mechanism of Action
YK11 binds to the androgen receptor, but it is a partial agonist and does not induce the N/C

interaction required for the full activation of the receptor.[2][7][8] The primary anabolic effect of

YK11 on muscle tissue is mediated through its ability to significantly increase the expression of
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Follistatin.[7][9] Follistatin, in turn, binds to and neutralizes myostatin, preventing it from

activating its receptor, ActRIIB.[6] This inhibition of the myostatin signaling pathway removes

the natural brake on muscle growth, leading to an upregulation of key myogenic regulatory

factors (MRFs) such as MyoD, Myf5, and myogenin, which are crucial for the differentiation of

myoblasts into mature muscle fibers.[7][10] Studies have shown that the myogenic effects of

YK11 are reversed by an anti-Follistatin antibody, confirming the critical role of this pathway.[7]
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Figure 1: Proposed signaling pathway of YK11 in muscle cells.
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In Vitro Myogenic Differentiation Assay using C2C12
Myoblasts
This protocol is designed to assess the pro-myogenic activity of YK11 by measuring its effect

on the differentiation of C2C12 mouse myoblast cells into myotubes.

Methodology:

Cell Culture: Culture C2C12 myoblasts in Dulbecco's Modified Eagle Medium (DMEM)

supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in

a 5% CO2 incubator.

Seeding: Seed cells in 12-well plates at a density of 5 x 10^4 cells/well and allow them to

reach 80-90% confluency.

Differentiation Induction: To induce differentiation, replace the growth medium with

differentiation medium (DMEM with 2% horse serum).

Treatment: Treat the cells with YK11 at various concentrations (e.g., 100 nM, 500 nM) or a

vehicle control (e.g., EtOH). A positive control like Dihydrotestosterone (DHT) at 500 nM can

also be used.[9]

Incubation: Incubate the cells for 48 to 96 hours to allow for myotube formation.

Analysis:

Quantitative PCR (qPCR): After 24-48 hours of treatment, extract total RNA and perform

qPCR to quantify the mRNA expression levels of myogenic regulatory factors (Myf5,

MyoD, myogenin) and Follistatin.[10] Normalize results to a housekeeping gene like β-

actin.

Immunofluorescence: After 96 hours, fix the cells with 4% paraformaldehyde, permeabilize

with 0.1% Triton X-100, and stain for Myosin Heavy Chain (MyHC) to visualize myotubes.

Counterstain nuclei with DAPI.

Microscopy: Capture images using a fluorescence microscope and quantify myotube

formation by measuring the fusion index (% of nuclei in myotubes) and myotube diameter.
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Figure 2: Experimental workflow for in vitro C2C12 differentiation assay.

Expected Quantitative Data:
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Research has shown that YK11 induces the expression of key myogenic factors more

significantly than DHT.[7][10]

Parameter Treatment (500 nM)
Fold Change vs.
Control (mRNA
levels)

Citation

Follistatin (Fst) YK11 ~2.5-fold increase [9]

DHT No significant change [9]

Myf5 YK11 Significant increase [7][10]

DHT Moderate increase [7][10]

MyoD YK11 Significant increase [7][10]

DHT Moderate increase [7][10]

Myogenin YK11 Significant increase [7][10]

DHT Moderate increase [7][10]

In Vivo Muscle Regeneration Model
This protocol describes a model to study the effects of YK11 on muscle regeneration in vivo

following acute injury. A common method is cardiotoxin (CTX)-induced injury in rodents.

Methodology:

Animal Model: Use adult male C57BL/6 mice (8-10 weeks old).

Acclimatization: Allow mice to acclimatize for at least one week before the experiment.

Grouping: Divide mice into experimental groups (e.g., Sham, CTX + Vehicle, CTX + YK11).

Muscle Injury: Anesthetize the mice and induce muscle injury by injecting 50 µL of

cardiotoxin (10 µM in saline) directly into the tibialis anterior (TA) muscle. The contralateral

leg can serve as an uninjured control.
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YK11 Administration: Begin daily administration of YK11 (e.g., 1-10 mg/kg, via oral gavage

or subcutaneous injection) or vehicle one day post-injury.

Tissue Collection: At specific time points post-injury (e.g., 5, 7, 14 days), euthanize the mice

and carefully excise the TA muscles.

Analysis:

Histology: Fix a portion of the muscle in 4% paraformaldehyde, embed in paraffin, and

section. Perform Hematoxylin and Eosin (H&E) staining to visualize muscle morphology,

infiltrating inflammatory cells, and centrally located nuclei (a marker of regenerating

myofibers).

Immunohistochemistry: Use cryosections to stain for markers like embryonic Myosin

Heavy Chain (eMyHC) to identify newly formed myofibers and Pax7 to quantify satellite

cells.

Fiber Size Analysis: Use H&E or laminin-stained sections to measure the cross-sectional

area (CSA) of the regenerating myofibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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